Cas no 1872968-93-8 (1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine)

• Product Name: 1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine
• CAS No: 1872968-93-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6262608
• PubChem ID: 165465102
• Update Time: 2025-06-11

1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine
• EN300-804347
• 1872968-93-8

• Inchi： 1S/C12H21N3/c1-12(2)6-3-10(4-7-12)9-15-8-5-11(13)14-15/h5,8,10H,3-4,6-7,9H2,1-2H3,(H2,13,14)
• InChI Key： JRIKWLOBUVLORH-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine

1-[(4,4-Dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine: A Comprehensive Overview

The compound with CAS No 1872968-93-8, known as 1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring system with a 4,4-dimethylcyclohexyl substituent. The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is known for its versatility in chemical reactivity and biological activity.

Recent studies have highlighted the potential of 1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine as a precursor for the development of novel pharmaceutical agents. Its structure allows for easy functionalization at the pyrazole nitrogen atoms, enabling the creation of derivatives with diverse biological profiles. For instance, researchers have explored its role as an inhibitor of key enzymes involved in metabolic pathways, showcasing its potential in the treatment of metabolic disorders.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the 4,4-dimethylcyclohexane derivative. This is followed by coupling reactions to introduce the pyrazole ring and subsequent amine functionalities. The choice of synthetic route often depends on the desired purity and scalability of the process, with modern methodologies emphasizing green chemistry principles to minimize environmental impact.

In terms of physical properties, 1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been thoroughly investigated, with findings indicating robustness against thermal degradation and oxidative stress.

From an applications perspective, this compound has found utility in both academic research and industrial settings. In academia, it serves as a valuable tool for studying pyrazole chemistry and its influence on molecular recognition processes. In industry, it is being evaluated for its potential as an intermediate in drug discovery programs targeting chronic diseases such as diabetes and cardiovascular conditions.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties and reactivity of 1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine. Quantum mechanical studies have revealed that the compound's electronic structure facilitates hydrogen bonding interactions, which are critical for its biological activity. These insights are being leveraged to design more potent derivatives through rational drug design strategies.

In conclusion, 1-[(4,4-dimethylcyclohexyl)methyl]-1H-pyrazol-3-amine stands out as a promising chemical entity with broad applications across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in advancing both fundamental chemical knowledge and practical therapeutic solutions.